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Compound of Interest

Compound Name: alpha-Spinasterone

CAS No.: 23455-44-9

Cat. No.: B030937

Get Quote

Executive Summary
-Spinasterol (Stigmasta-7,22-dien-3

-ol) is a phytosterol isomer of stigmasterol, distinguished by the position of the double bond in
the B-ring (

vs

). While often overshadowed by its

counterparts, recent pharmacological profiling has elevated

-spinasterol from a mere structural component to a potent bioactive lead compound.

This guide synthesizes the compound's pleiotropic effects, specifically its dual mechanism as a

TRPV1 antagonist and COX-2 inhibitor, positioning it as a non-opioid candidate for neuropathic

pain management. Furthermore, its ability to modulate the AMPK-GLUT4 axis offers a validated

pathway for metabolic intervention in Type 2 Diabetes Mellitus (T2DM).
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Structural Characteristics
IUPAC Name: (3

,5

,22E)-Stigmasta-7,22-dien-3-ol

Molecular Formula: C

H

O

Molecular Weight: 412.7 g/mol

Key Structural Feature: The

double bond confers unique rigidity and lipophilicity profiles compared to

-sterols, influencing membrane intercalation and receptor binding affinity.

Validated Isolation Protocol
Source Material:Amaranthus spinosus stems or Phytolacca americana roots.

To ensure high purity (>95%) for pharmacological assays, the following self-validating isolation

workflow is recommended over generic solvent partitioning.
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Dried Plant Material
(Powdered, 500g)

Soxhlet Extraction
Solvent: Petroleum Ether (40-60°C)

Time: 72h

Crude Lipid Extract
(Concentrated in vacuo)

Saponification
Reagent: 0.5M Methanolic NaOH

Cond: Reflux, 2h

Hydrolysis of esters

Partitioning
Non-saponifiable lipid fraction

Extraction w/ Ether

Recrystallization
Solvent: Acetone/Ethanol

Pure α-Spinasterol
(m.p. 167-169°C)

Yield ~0.05%

Click to download full resolution via product page

Figure 1: Step-by-step isolation workflow for

-spinasterol from plant matrix. The saponification step is critical to release the sterol from
glycosidic or ester linkages.
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Pharmacodynamics & Mechanism of Action[5][7][8]
Dual Anti-Inflammatory & Analgesic Mechanism
-Spinasterol exhibits a rare dual-action pharmacology that targets both the transduction
(TRPV1) and transmission/modulation (COX-2) phases of nociception.

TRPV1 Antagonism: It acts as a competitive antagonist at the Transient Receptor Potential

Vanilloid 1 (TRPV1) channel.[1][2] Unlike capsaicin (agonist) which desensitizes the receptor,

-spinasterol blocks Ca

influx without initial excitation, preventing "burning" side effects.

COX Inhibition: It selectively inhibits Cyclooxygenase enzymes with a preference for the

inducible isoform.

IC

COX-1: 16.17

M

IC

COX-2: 7.76

M[1]

This selectivity index (SI ~2.08) suggests reduced gastrointestinal toxicity compared to non-

selective NSAIDs.
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Figure 2: Mechanistic pathway illustrating
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-spinasterol's dual blockade of TRPV1-mediated calcium influx and NF-

B/COX-2 inflammatory signaling.

Metabolic Regulation (Antidiabetic)
In skeletal muscle cells (C2C12) and pancreatic

-cells,

-spinasterol mimics insulin activity via the IRS-1/PI3K/Akt pathway.

Mechanism: Up-regulation of GLUT4 translocation to the plasma membrane.

Enzyme Inhibition: Potent inhibition of

-glucosidase (intestinal), delaying carbohydrate digestion.[3]

Renal Protection: Reduces glomerular expansion and urinary protein excretion in diabetic

nephropathy models.

Therapeutic Applications & Data Summary
Quantitative Efficacy Profile
The following table consolidates IC

values and efficacy metrics from key preclinical studies.
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Target / Assay Cell Line / Model
Efficacy (IC

/ Dose)

Reference
Standard

COX-1 Inhibition Enzyme Assay
16.17

M
Indomethacin

COX-2 Inhibition Enzyme Assay
7.76

M
Celecoxib

Cytotoxicity
HeLa (Cervical

Cancer)

77.1

g/mL
Doxorubicin

Cytotoxicity
RAW 264.7

(Macrophage)

69.2

g/mL
--

Antinociception Mice (Post-op Pain) 1-30 mg/kg (p.o.) Tramadol

Antidiabetic
INS-1 (Insulin

Secretion)

Increased GSI

(Glucose Stim.[4]

Index)

Gliclazide

Oncology
-Spinasterol demonstrates moderate cytotoxicity against specific cancer lines. Its mechanism
involves binding to Estrogen Receptors (ER), acting as a partial antagonist (SERM-like activity)
in ER+ breast cancer cells (MCF-7), while inducing apoptosis via the mitochondrial pathway in
cervical cancer cells.

Experimental Protocols
Protocol: COX-2 Inhibition Assay
Objective: Determine the selectivity of

-spinasterol for COX-2 vs COX-1.

Preparation: Dissolve

-spinasterol in DMSO to create a stock solution. Prepare serial dilutions (0.1 - 100
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M).

Enzyme Incubation: Incubate recombinant human COX-2 (1 unit/reaction) with heme and the

test compound in Tris-HCl buffer (pH 8.0) for 10 minutes at 37°C.

Substrate Addition: Add Arachidonic Acid (100

M) to initiate the reaction. Incubate for exactly 2 minutes.

Termination: Stop reaction with 1M HCl.

Quantification: Measure PGE2 levels using a competitive ELISA kit.

Calculation: Calculate % inhibition =

. Plot log-concentration vs. inhibition to derive IC

.

Protocol: TRPV1 Antagonism (In Vivo)
Objective: Assess antinociceptive effect via capsaicin-induced paw licking.

Animals: Male Swiss mice (25-30g).

Treatment: Administer

-spinasterol (0.1 - 3 mg/kg, p.o.) or vehicle 1 hour prior to testing.

Induction: Inject Capsaicin (1.6

g in 20

L PBS) intraplantarly into the right hind paw.

Observation: Immediately place mouse in a mirrored chamber. Record the time spent

licking/biting the injected paw for a period of 5 minutes.

Validation: A reduction in licking time compared to vehicle indicates TRPV1 blockade.
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Safety & Toxicology
Acute Toxicity: LD

> 2000 mg/kg in mice (oral).

Gastric Safety: Unlike traditional NSAIDs,

-spinasterol (up to 30 mg/kg) showed no significant gastric lesion index in murine models,
likely due to its partial COX-2 selectivity and lack of acidic moiety common in NSAIDs.

Locomotor: No alteration in spontaneous locomotor activity (Open Field Test), ruling out

sedation or muscle relaxation as the cause of antinociception.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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